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Compound of Interest

Compound Name: 4-Cyanotetrahydro-4H-pyran

Cat. No.: B1314638 Get Quote

An In-depth Technical Guide to the Safe Handling of 4-Cyanotetrahydro-4H-pyran

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Cyanotetrahydro-4H-pyran (CAS No. 4295-99-2), also known as tetrahydro-2H-pyran-4-

carbonitrile, is a heterocyclic building block utilized as a key intermediate in the synthesis of

pharmaceuticals and other specialty chemicals.[1][2] Its reactive nitrile group and stable pyran

ring make it a valuable component in the development of complex bioactive molecules and

active pharmaceutical ingredients (APIs).[1] Given its application in research and development,

a thorough understanding of its safety profile and proper handling procedures is critical to

ensure personnel safety and operational integrity.

This guide provides a comprehensive overview of the known hazards, handling precautions,

and emergency procedures associated with 4-Cyanotetrahydro-4H-pyran, based on available

safety data.

Hazard Identification and Classification
4-Cyanotetrahydro-4H-pyran is classified as a hazardous substance.[3] The primary hazards

include acute toxicity if swallowed or inhaled, skin irritation, and serious eye irritation.[3] It is

also recognized as being very toxic to aquatic life with long-lasting effects.[2]
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Table 1: GHS Hazard Classification

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if
swallowed.[3]

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled.[3]

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.[3]

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation.[3]

Specific target organ toxicity,

single exposure
Category 3

H335: May cause respiratory

irritation.[3]

| Hazardous to the aquatic environment, long-term | Category 1 | H410: Very toxic to aquatic

life with long lasting effects.[2] |

Physical and Chemical Properties
Understanding the physical and chemical properties of a substance is fundamental to its safe

handling and storage.

Table 2: Physical and Chemical Properties of 4-Cyanotetrahydro-4H-pyran

Property Value Source

CAS Number 4295-99-2 [3]

Molecular Formula C₆H₉NO [3]

Molecular Weight 111.14 g/mol [1][3]

Appearance Colorless to light yellow liquid [1][4]

Boiling Point 82-83 °C @ 10 Torr [4][5]

Density ~1.034 g/cm³ [4][5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

http://angenechemical.com/sds/4295-99-2.pdf
http://angenechemical.com/sds/4295-99-2.pdf
http://angenechemical.com/sds/4295-99-2.pdf
http://angenechemical.com/sds/4295-99-2.pdf
http://angenechemical.com/sds/4295-99-2.pdf
https://www.chemicalbook.com/msds/4-cyanotetrahydropyran.htm
https://www.benchchem.com/product/b1314638?utm_src=pdf-body
http://angenechemical.com/sds/4295-99-2.pdf
http://angenechemical.com/sds/4295-99-2.pdf
https://www.myskinrecipes.com/shop/en/tetrahydro-pyran-derivatives/163736-4-cyanotetrahydro-4h-pyran.html
http://angenechemical.com/sds/4295-99-2.pdf
https://www.myskinrecipes.com/shop/en/tetrahydro-pyran-derivatives/163736-4-cyanotetrahydro-4h-pyran.html
https://amp.chemicalbook.com/ProductChemicalPropertiesCB72130027_EN.htm
https://amp.chemicalbook.com/ProductChemicalPropertiesCB72130027_EN.htm
https://chemdad.com/index.php?c=article&id=47886
https://amp.chemicalbook.com/ProductChemicalPropertiesCB72130027_EN.htm
https://chemdad.com/index.php?c=article&id=47886
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1314638?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


| Storage Temperature | 2-8°C |[3][5] |

Handling and Storage Precautions
Safe Handling
Safe handling practices are essential to minimize exposure and risk.

Ventilation: Use only in areas with appropriate exhaust ventilation, such as a chemical fume

hood.[3]

Avoid Contact: Avoid contact with skin, eyes, and clothing.[3][6] Do not breathe vapors, mist,

or gas.[3]

Personal Hygiene: Wash hands thoroughly after handling, before breaks, and at the end of

the workday.[3] Do not eat, drink, or smoke when using this product.

Equipment: Use non-sparking tools and take precautionary measures against static

discharge.[7][8]

Storage
Proper storage conditions are necessary to maintain chemical integrity and prevent hazardous

situations.

Container: Keep the container tightly closed.[6][8]

Environment: Store in a dry, cool, and well-ventilated place.[6][7] Recommended storage

temperature is between 2-8°C.[3][5]

Incompatible Materials: Keep away from strong oxidizing agents.[6][7]

Exposure Controls and Personal Protective
Equipment (PPE)
Engineering controls and personal protective equipment are critical for preventing exposure.

Table 3: Recommended Personal Protective Equipment (PPE)
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Protection Type Specification Rationale

Eye/Face Protection

Safety glasses with side-
shields or a face shield,
approved under standards
such as NIOSH (US) or EN
166 (EU).[3]

To prevent contact with
eyes, which can cause
serious irritation.[3]

Hand Protection

Chemically resistant,

impervious gloves (e.g., Nitrile

rubber).[3][9] Gloves must be

inspected prior to use.[3]

To prevent skin contact, which

can cause irritation.[3]

Skin and Body Protection

A complete suit protecting

against chemicals or a lab

coat.[3][10] Closed-toe shoes

are mandatory.[10]

To protect skin and personal

clothing from spills.

| Respiratory Protection | Use in a well-ventilated area or under a fume hood.[10] If ventilation

is inadequate, use a NIOSH-approved respirator (e.g., type P95).[3][10] | To prevent inhalation

of harmful vapors which may cause respiratory irritation.[3] |

First Aid Measures
Immediate and appropriate first aid is crucial in the event of an exposure. Always show the

Safety Data Sheet (SDS) to the attending physician.[3]

Table 4: First Aid Procedures
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Exposure Route First Aid Instructions

Inhalation

Move the person into fresh air.[3] If
breathing is difficult, give oxygen.[2] If
not breathing, give artificial respiration.[2]
[3] Consult a physician immediately.[2][3]

Skin Contact

Take off immediately all contaminated clothing.

[9] Wash off with soap and plenty of water.[2][3]

Consult a physician.[3]

Eye Contact

Rinse cautiously and thoroughly with plenty of

water for at least 15 minutes, including under

the eyelids.[3][6] Remove contact lenses if

present and easy to do.[3] Continue rinsing and

consult a physician.[3]

| Ingestion | Do NOT induce vomiting. Rinse mouth with water.[3] Never give anything by mouth

to an unconscious person.[3] Call a physician or Poison Control Center immediately.[2] |

Fire Fighting and Accidental Release Measures
Fire Fighting

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[3]

Specific Hazards: No specific data is available, but combustion may produce carbon oxides

and other harmful vapors.[11]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) for firefighting if

necessary.[3]

Accidental Release Measures
Personal Precautions: Use full personal protective equipment (PPE). Ensure adequate

ventilation.[2][3] Evacuate personnel to safe areas and keep people away from and upwind

of the spill.[2]
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Environmental Precautions: Prevent further leakage or spillage if safe to do so.[2] Do not let

the product enter drains, as it is toxic to aquatic life.[2][3]

Methods for Cleanup: Absorb the spillage with an inert, non-combustible absorbent material

(e.g., sand, diatomite). Collect and place it in a suitable, closed container for disposal.[2]

Experimental Protocols
Protocol 8.1: Small-Scale Spill Cleanup in a Laboratory
Setting
Objective: To safely contain, clean up, and dispose of a small spill (less than 100 mL) of 4-
Cyanotetrahydro-4H-pyran.

Materials:

Full Personal Protective Equipment (PPE) as specified in Table 3.

Inert absorbent material (e.g., vermiculite, sand, or commercial sorbent pads).

Two sealable, labeled waste containers (one for liquid/solid waste, one for contaminated

PPE).

Scoop or other non-sparking tools.

Soap and water.

Procedure:

Evacuate and Alert: Immediately alert personnel in the vicinity of the spill. If the spill is

significant or ventilation is poor, evacuate the immediate area.

Don PPE: Before approaching the spill, don the appropriate PPE: chemical-resistant gloves,

safety goggles, a face shield, and a lab coat. If vapors are a concern, use a respirator.

Contain the Spill: If the substance is spreading, create a dike around the spill using the inert

absorbent material.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.chemicalbook.com/msds/4-cyanotetrahydropyran.htm
https://www.chemicalbook.com/msds/4-cyanotetrahydropyran.htm
http://angenechemical.com/sds/4295-99-2.pdf
https://www.chemicalbook.com/msds/4-cyanotetrahydropyran.htm
https://www.benchchem.com/product/b1314638?utm_src=pdf-body
https://www.benchchem.com/product/b1314638?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1314638?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Absorb the Liquid: Gently cover and absorb the spill with the inert material. Start from the

outside and work inwards to minimize the spread of contamination.

Collect the Waste: Using a non-sparking scoop, carefully collect the absorbed material and

place it into a designated, labeled, and sealable hazardous waste container.[2][3]

Decontaminate the Area: Clean the spill area with soap and water. Collect the cleaning

materials and place them in the same hazardous waste container.

Dispose of PPE: Remove contaminated PPE carefully, avoiding contact with the outer

surfaces.[3] Place disposable items in a separate, labeled waste bag.

Personal Hygiene: Wash hands and any exposed skin thoroughly with soap and water.

Report: Report the incident to the laboratory supervisor or safety officer according to

institutional protocols.

Visualizations
The following diagrams illustrate key safety and handling workflows.
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Caption: General workflow for handling 4-Cyanotetrahydro-4H-pyran.
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Route of Exposure

Immediate First Aid Action

Exposure Event Occurs

Inhalation? Skin Contact? Eye Contact? Ingestion?

Move to Fresh Air.
Give artificial respiration if needed.

Yes

Remove contaminated clothing.
Wash with soap and water.

Yes

Rinse with water for 15+ min.
Remove contact lenses.

Yes

Rinse mouth.
Do NOT induce vomiting.

Yes

Consult a Physician Immediately

Click to download full resolution via product page

Caption: Decision pathway for first aid measures following exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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